Cas no 6284-84-0 ((2S,5S)-2,5-dimethylpiperazine)

(2S,5S)-2,5-dimethylpiperazine Properties

Names and Identifiers

• (2S,5S)-2,5-dimethylpiperazine
• (2R,5R)-REL-2,5-DIMETHYLPIPERAZINE
• CIS-2,5-DIMETHYLPIPERAZINE
• Piperazine,2,5-dimethyl-, (2R,5R)-rel-
• cis-2,5-dimethyl-piperazine
• Piperazine,2,5-dimethyl-,cis
• NSC 5282
• IWX4GF7P8E
• (2R,5R)-2,5-DIMETHYL-PIPERAZINE
• UNII-IWX4GF7P8E
• DTXSID30878850
• Piperazine, 2,5-dimethyl-, (2R-cis)-
• Piperazine, 2,5-dimethyl-, cis-
• cis-2,5-Dimethyl-piperazin
• (-)-(2R,5R)-2,5-dimethylpiperazine
• 6284-84-0
• SCHEMBL235447
• (2R,5R)-2,5-dimethylpiperazine
• 2,5-Dimethylpiperazine, (2R,5R)-
• starbld0045736
• DB-335944
• AKOS006291518
• Piperazine, 2,5-dimethyl-, (2R,5R)-
• CS-0454344
• Dimethyl-2,5-piperazin
• 155836-53-6
• +Expand

• MDL： MFCD00137758
• InChIKey： NSMWYRLQHIXVAP-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H14N2/c1-5-3-8-6(2)4-7-5/h5-8H,3-4H2,1-2H3
• SMILES： CC1CNC(C)CN1

Computed Properties

• Exact Mass: 114.11600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 114.116
• Heavy Atom Count: 8
• Complexity: 62.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 24.1A^2

Experimental Properties

• LogP: 0.61380
• PSA: 24.06000
• Refractive Index: 1.4720
• Boiling Point: 165.9 ºC
• Melting Point: 114 ºC
• Flash Point: 58.3 ºC
• pka: 9.66, 5.20(at 25℃)
• Density: 0.824